Cas no 897616-88-5 (methyl 2-(2Z)-2-(3,4-dimethylbenzoyl)imino-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: methyl 2-(2Z)-2-(3,4-dimethylbenzoyl)imino-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 897616-88-5
• MF: C₂₀H₂₀N₂O₃S
• MW: 368.449403762817
• CID: 6590036
• PubChem ID: 4430769
• Update Time: 2025-07-19

methyl 2-(2Z)-2-(3,4-dimethylbenzoyl)imino-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2Z)-2-(3,4-dimethylbenzoyl)imino-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• AKOS024606920
• 897616-88-5
• methyl 2-[(2Z)-2-[(3,4-dimethylbenzoyl)imino]-6-methyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• methyl 2-[2-(3,4-dimethylbenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate
• (Z)-methyl 2-(2-((3,4-dimethylbenzoyl)imino)-6-methylbenzo[d]thiazol-3(2H)-yl)acetate
• F1366-0050
• methyl (Z)-2-(2-((3,4-dimethylbenzoyl)imino)-6-methylbenzo[d]thiazol-3(2H)-yl)acetate
• 3(2H)-Benzothiazoleacetic acid, 2-[(3,4-dimethylbenzoyl)imino]-6-methyl-, methyl ester

• Inchi： 1S/C20H20N2O3S/c1-12-5-8-16-17(9-12)26-20(22(16)11-18(23)25-4)21-19(24)15-7-6-13(2)14(3)10-15/h5-10H,11H2,1-4H3
• InChI Key： LDCZBJJPCGEYGF-UHFFFAOYSA-N
• SMILES： S1C2=CC(C)=CC=C2N(CC(OC)=O)C1=NC(=O)C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 368.11946368g/mol
• Monoisotopic Mass: 368.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 548.4±60.0 °C(Predicted)
• pka: -2.52±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(2Z)-2-(3,4-dimethylbenzoyl)imino-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Introduction to Methyl 2-(2Z)-2-(3,4-dimethylbenzoyl)imino-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 897616-88-5)

Methyl 2-(2Z)-2-(3,4-dimethylbenzoyl)imino-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate, a compound with the CAS number 897616-88-5, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure features a benzothiazole core appended with various functional groups, making it a promising candidate for further exploration in medicinal chemistry and drug development.

The benzothiazole scaffold is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, and anticancer properties, which have been extensively studied in numerous academic and industrial research settings. The presence of the 3,4-dimethylbenzoyl group in the molecule suggests potential interactions with biological targets that could modulate enzyme activity or receptor binding.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds that exhibit enhanced therapeutic efficacy and reduced side effects. The compound Methyl 2-(2Z)-2-(3,4-dimethylbenzoyl)imino-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate is no exception. Its unique structural features make it an attractive molecule for further investigation into its pharmacological properties.

The imino group within the molecule introduces a site for potential hydrogen bonding interactions, which could be crucial for binding to biological targets. Additionally, the acetic acid moiety at the end of the molecule provides a polar surface that may enhance solubility and bioavailability. These features collectively contribute to the compound's potential as a lead structure in drug discovery.

Recent studies have highlighted the importance of benzothiazole derivatives in addressing various therapeutic challenges. For instance, modifications to the benzothiazole core have led to compounds with improved activity against resistant bacterial strains and enhanced selectivity for specific cancer cell lines. The compound Methyl 2-(2Z)-2-(3,4-dimethylbenzoyl)imino-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate builds upon these findings by incorporating additional functional groups that may further refine its biological activity.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations are often employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the expertise required to produce it on a scalable basis.

In terms of potential applications, the compound has shown promise in preclinical studies as a modulator of inflammatory pathways. Chronic inflammation is implicated in numerous diseases, including cardiovascular disorders and neurodegenerative conditions. By targeting key inflammatory mediators, this compound could offer a new therapeutic approach to managing these conditions.

The role of computational chemistry in understanding the behavior of such complex molecules cannot be overstated. Molecular modeling techniques allow researchers to predict how the compound interacts with biological targets at an atomic level. This information is invaluable for designing experiments and optimizing lead structures before moving into costly and time-consuming experimental validation.

The future direction of research on this compound will likely involve exploring its mechanism of action in detail. Understanding how it interacts with specific proteins or enzymes can provide insights into its therapeutic potential and help identify any potential off-target effects. Additionally, investigating its pharmacokinetic properties will be crucial for determining its suitability for clinical development.

In conclusion, Methyl 2-(2Z)-2-(3,4-dimethylbenzoyl)imino-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 897616-88-5) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an intriguing candidate for further study aimed at developing novel therapeutic agents.